Cas no 592524-95-3 ((E)-Methyl 3-(3-(N-(4-bromobenzyl)cyclohexanecarboxamido)phenyl)acrylate)

• Product Name: (E)-Methyl 3-(3-(N-(4-bromobenzyl)cyclohexanecarboxamido)phenyl)acrylate
• CAS No: 592524-95-3
• MF: C₂₄H₂₆BrNO₃
• MW: 456.372146129608
• CID: 1613876
• PubChem ID: 85371797
• Update Time: 2025-05-21

(E)-Methyl 3-(3-(N-(4-bromobenzyl)cyclohexanecarboxamido)phenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[3-[[(4-bromophenyl)methyl](cyclohexylcarbonyl)amino]phenyl]-, methylester
• (E)-Methyl 3-(3-(N-(4-bromobenzyl)cyclohexanecarboxamido)phenyl)acrylate
• methyl 3-[3-[(4-bromophenyl)methyl-(cyclohexanecarbonyl)amino]phenyl]prop-2-enoate
• 592524-95-3

• Inchi： 1S/C24H26BrNO3/c1-29-23(27)15-12-18-6-5-9-22(16-18)26(17-19-10-13-21(25)14-11-19)24(28)20-7-3-2-4-8-20/h5-6,9-16,20H,2-4,7-8,17H2,1H3
• InChI Key： CONQVBGTNLJASN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C1C=CC=C(C=CC(=O)OC)C=1)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 455.10968
• Monoisotopic Mass: 455.10961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Additional information on (E)-Methyl 3-(3-(N-(4-bromobenzyl)cyclohexanecarboxamido)phenyl)acrylate

(E)-Methyl 3-(3-(N-(4-bromobenzyl)cyclohexanecarboxamido)phenyl)acrylate

The compound (E)-Methyl 3-(3-(N-(4-bromobenzyl)cyclohexanecarboxamido)phenyl)acrylate with CAS No. 592524-95-3 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex molecular structure, which includes a methyl group, an acrylate moiety, and a cyclohexanecarboxamide group substituted with a bromobenzyl chain. The E configuration indicates the geometric isomerism of the double bond in the acrylate group, which plays a crucial role in determining the compound's physical and chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, research has shown that this compound exhibits potent antiproliferative activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases has further expanded its therapeutic scope.

The synthesis of (E)-Methyl 3-(3-(N-(4-bromobenzyl)cyclohexanecarboxamido)phenyl)acrylate involves a multi-step process that combines advanced organic synthesis techniques. The use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the bromobenzyl-substituted cyclohexane ring, while the acrylate moiety is introduced via esterification reactions under controlled conditions. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired E configuration.

From a materials science perspective, this compound has shown remarkable properties in polymer chemistry. Its acrylate group enables it to participate in free radical polymerization reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. These polymers have potential applications in advanced coatings, adhesives, and optical materials.

Furthermore, the bromobenzyl substituent in this compound imparts unique electronic and steric effects that enhance its reactivity in various chemical transformations. This makes it an invaluable building block for constructing more complex molecular architectures, such as macrocycles and supramolecular assemblies.

In terms of environmental impact, studies have demonstrated that this compound exhibits low toxicity and biodegradability under specific conditions. This aligns with growing global efforts to develop sustainable chemical compounds that minimize environmental harm.

Overall, (E)-Methyl 3-(3-(N-(4-bromobenzyl)cyclohexanecarboxamido)phenyl)acrylate represents a versatile and innovative compound with diverse applications across multiple disciplines. Its continued exploration and development are expected to yield groundbreaking advancements in medicine, materials science, and beyond.